Cas no 958693-53-3 ((S)-Tetrahydro-1H-oxazolo[3,4-a]pyrazin-3(5H)-one)

• Product Name: (S)-Tetrahydro-1H-oxazolo[3,4-a]pyrazin-3(5H)-one
• CAS No: 958693-53-3
• MF: C₆H₁₀N₂O₂
• MW: 142.155801296234
• CID: 1091540
• PubChem ID: 23655052
• Update Time: 2025-07-15

(S)-Tetrahydro-1H-oxazolo[3,4-a]pyrazin-3(5H)-one Chemical and Physical Properties

Names and Identifiers

• (S)-Tetrahydro-1H-oxazolo[3,4-a]pyrazin-3(5H)-one
• (S)-Hexahydro-oxazolo[3,4-a]pyrazin-3-one
• (S)-TETRAHYDRO-1H-OXAZOLO[3,4-A]PYRAZIN-3(5H)-ONE HYDROCHLORIDE
• (8ALPHAS)-HEXAHYDRO-3H-OXAZOLO[3,4-A]PYRAZIN-3-ONE
• EN300-2966730
• (8aS)-1,5,6,7,8,8a-hexahydrooxazolo[3,4-a]pyrazin-3-one
• (8~{a}~{S})-1,5,6,7,8,8~{a}-hexahydro-[1,3]oxazolo[3,4-a]pyrazin-3-one
• (8aS)-hexahydro-1H-[1,3]oxazolo[3,4-a]piperazin-3-one
• SWKVQJQPSGTEBD-YFKPBYRVSA-N
• W10096
• SCHEMBL2943826
• (8aS)-hexahydro-1H-[1,3]oxazolo[3,4-a]pyrazin-3-one
• 958693-53-3
• L3Q
• CS-0183392
• DB-353675

• MDL： MFCD17676343
• Inchi： 1S/C6H10N2O2/c9-6-8-2-1-7-3-5(8)4-10-6/h5,7H,1-4H2/t5-/m0/s1
• InChI Key： SWKVQJQPSGTEBD-YFKPBYRVSA-N
• SMILES： O1C(N2CCNC[C@H]2C1)=O

Computed Properties

• Exact Mass: 142.074227566g/mol
• Monoisotopic Mass: 142.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines Oxazolidinones

Additional information on (S)-Tetrahydro-1H-oxazolo[3,4-a]pyrazin-3(5H)-one

Recent Advances in the Study of (S)-Tetrahydro-1H-oxazolo[3,4-a]pyrazin-3(5H)-one (CAS: 958693-53-3)

The compound (S)-Tetrahydro-1H-oxazolo[3,4-a]pyrazin-3(5H)-one (CAS: 958693-53-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies and developments related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

Recent literature indicates that (S)-Tetrahydro-1H-oxazolo[3,4-a]pyrazin-3(5H)-one serves as a key intermediate in the synthesis of various pharmacologically active molecules. Its oxazolo-pyrazine scaffold is particularly noteworthy for its ability to modulate enzymatic activity and receptor binding, making it a promising candidate for drug development. Several studies have explored its role in the inhibition of specific enzymes involved in inflammatory and neurodegenerative pathways.

One of the most significant findings comes from a 2023 study published in the Journal of Medicinal Chemistry, which demonstrated the compound's efficacy in selectively inhibiting phosphodiesterase 4 (PDE4), an enzyme implicated in inflammatory diseases such as asthma and chronic obstructive pulmonary disease (COPD). The study reported a high binding affinity and selectivity, suggesting its potential as a lead compound for developing novel anti-inflammatory drugs.

In addition to its therapeutic potential, recent advancements in the synthetic methodology of (S)-Tetrahydro-1H-oxazolo[3,4-a]pyrazin-3(5H)-one have been reported. A novel asymmetric synthesis route, published in Organic Letters, has improved the yield and enantiomeric purity of the compound, addressing previous challenges in large-scale production. This development is expected to facilitate further pharmacological and clinical studies.

Ongoing research is also exploring the compound's application in central nervous system (CNS) disorders. Preliminary data from in vitro and in vivo models suggest its neuroprotective effects, possibly through the modulation of glutamate receptors. These findings open new avenues for investigating its use in conditions such as Alzheimer's disease and Parkinson's disease.

In conclusion, (S)-Tetrahydro-1H-oxazolo[3,4-a]pyrazin-3(5H)-one (CAS: 958693-53-3) represents a versatile and promising scaffold in medicinal chemistry. Its diverse biological activities and recent synthetic advancements underscore its potential as a cornerstone for future drug discovery efforts. Further studies are warranted to fully elucidate its mechanisms of action and therapeutic efficacy in clinical settings.